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Compound of Interest

4-Chloro-4'-
Compound Name:

methoxybutyrophenone
CAS No.: 40877-19-8
Cat. No.: B1583663

Get Quote

\ J

This guide provides essential safety and logistical information for the proper disposal of 4-
Chloro-4'-methoxybutyrophenone (CAS No. 40877-19-8), a halogenated organic compound
commonly used as an intermediate in pharmaceutical and agrochemical synthesis.[1]
Adherence to these procedures is critical for ensuring the safety of laboratory personnel,
maintaining regulatory compliance, and protecting the environment. This document is designed
for researchers, scientists, and drug development professionals who handle this chemical.

Hazard Profile and Waste Classification

Understanding the inherent hazards of 4-Chloro-4'-methoxybutyrophenone is the foundation
of its safe management and disposal. Its chemical properties dictate its classification as a
hazardous material and, consequently, as hazardous waste upon disposal.

Chemical and Physical Properties
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Property Value Significance for Disposal

Indicates the presence of a

carbon-halogen bond,
Molecular Formula C11H13ClO2[2][3] o

classifying it as a halogenated

organic compound.

] ) ] As a solid, it poses a risk of
White to off-white crystalline ) )
Appearance dust inhalation and surface
powder[1] o
contamination.

Low melting point means it can

easily become a liquid,

Melting Point 32-35 °C (lit.)[1] ) ) ]
increasing spill and contact
risks.
Not considered highly
Flash Point 145.5 °C[1] flammable, but can burn at

elevated temperatures.

] ) Improper disposal into sewer
- Sparingly soluble in water;
Solubility ] ] systems can lead to
soluble in organic solvents[1] ) o
environmental contamination.

GHS Hazard Classification

4-Chloro-4'-methoxybutyrophenone is classified with the following hazards under the
Globally Harmonized System (GHS):

o Skin Irritation (Category 2): Causes skin irritation upon contact.[2]
o Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[2]

Due to these hazards and its chemical structure, this compound is considered hazardous
waste. As a halogenated organic compound, it falls under specific regulations outlined by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
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(RCRA).[4][5] Wastes containing total halogenated organic compounds (HOCSs) in
concentrations greater than 1,000 mg/kg are subject to stringent land disposal restrictions.[6]

Personal Protective Equipment (PPE) Protocol

A rigorous PPE protocol is non-negotiable to prevent exposure during handling and disposal
procedures. The principle is to create a complete barrier between the researcher and the
chemical.

Required PPE for Handling and Disposal
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Body Part

Required PPE

Rationale and
Specifications

Hands

Chemical-resistant gloves

Use nitrile or neoprene gloves.
Double-gloving is
recommended when handling
pure compound or
concentrated waste. Gloves
should be changed every 30-
60 minutes or immediately if

contamination is suspected.[7]

[8]

Eyes/Face

Safety goggles and face shield

Goggles provide a seal against
dust and splashes. A face
shield offers an additional layer
of protection for the entire
face, which is crucial when
handling larger quantities or

during spill cleanup.[7][9]

Body

Chemical-resistant lab coat or

apron

Along-sleeved, cuffed lab coat
is mandatory. A chemical-
resistant apron worn over the
lab coat provides enhanced
protection against splashes of

contaminated solvents.[10]

Respiratory

Use in a well-ventilated area

All handling of the solid
compound or its solutions
should occur in a certified
chemical fume hood to mitigate
inhalation risks.[1][11] If a
fume hood is not available, a
NIOSH-approved respirator

may be required.

Feet Closed-toe shoes Leather or other absorbent
materials are not suitable.
Chemical-resistant shoe
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covers should be used if there

is a significant risk of spills.[10]

Procedural Note: Always wash hands thoroughly with soap and water after removing gloves

and before leaving the laboratory.[12] Never wear contaminated PPE outside of the designated

work area.[7]

On-Site Waste Management: Segregation and
Collection

Proper on-site management begins at the point of waste generation. The primary directive is

the strict segregation of halogenated waste from all other waste streams.

Step-by-Step Waste Collection Protocol

Designate a Satellite Accumulation Area (SAA): Establish a designated area within the
laboratory, at or near the point of waste generation, for collecting hazardous waste. This area
must be under the control of laboratory personnel.[13][14] A portion of a chemical fume hood
is an ideal location.

Select a Compatible Waste Container: Use a container made of a material chemically
compatible with 4-Chloro-4'-methoxybutyrophenone and any solvents used. Borosilicate
glass or high-density polyethylene (HDPE) are typically appropriate. The container must
have a secure, leak-proof screw cap.[13][15]

Properly Label the Container: Before adding any waste, affix a "Hazardous Waste" label.[14]
The label must include:

o The full chemical name: "Waste 4-Chloro-4'-methoxybutyrophenone".

o Alist of all components, including solvents, with percentages. Do not use abbreviations or
chemical formulas.[13]

o The associated hazards: "Irritant,” "Toxic."[13][14]
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Segregate the Waste: This is a critical step. Collect waste containing 4-Chloro-4'-
methoxybutyrophenone in a container dedicated exclusively to halogenated organic waste.
[11] Mixing it with non-halogenated waste streams contaminates the entire volume,
necessitating more complex and costly disposal for the entire container.[11]

Add Waste to the Container: Carefully transfer the waste into the labeled container, ensuring
there are no drips or spills on the exterior. Leave at least 10% of the container volume as
headspace to allow for vapor expansion.[13]

Secure the Container: Keep the container securely closed at all times, except when actively
adding waste.[11] This prevents the release of vapors and protects against spills.

Manage the SAA: Inspect the SAA weekly for any signs of leaks or container degradation.
[13] Once a container is full, mark the date on the label and arrange for its removal by your
institution's Environmental Health & Safety (EHS) department within three days.[13]

Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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